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Compound of Interest

Compound Name: Lead sulphite

cat. No.: B1623223

This guide provides a comprehensive overview of the chemical and physical properties,
synthesis, and toxicological profile of Lead(ll) Sulfite. It is intended for researchers, scientists,
and professionals in drug development who may encounter this compound, particularly
concerning its toxicological implications.

Core Chemical Identity

Lead(ll) sulfite, also known as lead sulphite or sulfurous acid, lead(2+) salt (1:1), is an
inorganic compound.

e Chemical Formula: PbSO3[1][2][3][4]
e CAS Number: 7446-10-8[1][3][5][6][7]

Physicochemical Properties

Lead(ll) sulfite is a white powder that is notable for its insolubility in water.[5][6] Key quantitative
properties are summarized in the table below.
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Property Value Source(s)
Molecular Weight 287.26 g/mol [1107]
Appearance White powder [5]1[6]
Melting Point Decomposes upon heating [1][5]
Water Solubility Insoluble [1][5]
Other Solubilities Soluble in nitric acid (HNO3) [1][5]
Exact Mass 287.93347 u [1]
Canonical SMILES [0-]S(=0)[O-].[Pb+2] [1][3]
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Experimental Protocols

A common laboratory method for the preparation of lead(ll) sulfite involves a precipitation
reaction between a soluble lead salt, such as lead acetate, and an alkali metal sulfite, like
sodium sulfite.[5]

Methodology:

e Solution A Preparation: Dissolve 12.58 g of sodium sulfite (Naz2S0Os) in 100 mL of de-aired
water.

e Solution B Preparation: Dissolve 37.8 g of lead acetate (Pb(CH3COO)z) in 100 mL of de-
aired water.

» Precipitation: Mix the two solutions (Solution A and Solution B). A white precipitate of lead(Il)
sulfite will form immediately according to the reaction: Pb(CHsCOO)2 + Na2S0O3 - PbSOs3(s)
+ 2NaCHsCOO

 Isolation and Purification: Filter the resulting mixture to isolate the white precipitate.

o Washing: Wash the collected solid with water to remove any soluble impurities.
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« Drying: Drain the precipitate and dry it in a vacuum desiccator to obtain the final product.[5]
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Caption: Experimental workflow for the synthesis of Lead(ll) Sulfite.

Relevance in Drug Development and Toxicology
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It is critical to understand that lead compounds, including lead(ll) sulfite, are not used as active

pharmaceutical ingredients in modern drug development due to their significant toxicity. The

term "lead compound" in drug discovery refers to a chemical compound that shows promise for

a specific biological target and is the starting point for optimization; it has no relation to the

element lead.[8]

The primary relevance of lead(ll) sulfite to drug development professionals lies in its toxicology.

Understanding the mechanisms of lead toxicity is essential for public health and for the safety

assessment of any substance that might contain lead impurities.

Toxicological Profile: Lead is a potent neurotoxin and systemic toxicant. Exposure to lead

compounds can cause severe health effects, affecting the nervous, renal, gastrointestinal, and

hematological systems.[6][9]

Health Effect Category

Specific Manifestations

Source(s)

Acute Toxicity

Headache, nausea, vomiting,
abdominal pain, fatigue,
muscle weakness, and
irritability.[10][11]

[10][11][12]

Chronic Toxicity

Anemia, kidney damage
(nephrotoxicity), brain damage,
and predominantly motor
neuropathy.[6][11]

[11]

Carcinogenicity

Classified as a probable
human carcinogen (IARC
Group 2A). Associated with
lung, brain, stomach, and

kidney cancers.[11]

[61111]

Reproductive Toxicity

May damage fertility or the
unborn child.[10][11]

[10][11]

Exposure Limits (as Pb):
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Agency Limit Type Value

OSHA PEL (8-hr TWA) 0.05 mg/m3
ACGIH TLV (8-hr TWA) 0.05 mg/m3
NIOSH REL (10-hr TWA) 0.05 mg/m?3

Source:[6][11]
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Caption: Toxicological pathways of lead exposure.

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://haz-map.com/Agents/2533
https://nj.gov/health/eoh/rtkweb/documents/fs/1113.pdf
https://www.benchchem.com/product/b1623223?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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